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Compound of Interest

Compound Name: 5-Bromo-6-hydroxypicolinic acid

Cat. No.: B566694

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for 5-Bromo-6-
hydroxypicolinic acid (CAS Number: 1214385-51-9). Despite a comprehensive search of
scientific literature and patent databases, detailed experimental data regarding the biological
activity and specific applications of this compound remains limited. The majority of available
information is confined to physicochemical properties provided by chemical suppliers.

This document presents the available data for 5-Bromo-6-hydroxypicolinic acid and, for
illustrative purposes, includes a detailed experimental protocol for the synthesis of its structural
isomer, 5-Bromo-6-hydroxynicotinic acid, as a reference for potential synthetic strategies.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-Bromo-6-
hydroxypicolinic acid.
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Property Value Source
CAS Number 1214385-51-9 Multiple
Molecular Formula C6H4BrNO3 Multiple
Molecular Weight 218.01 g/mol Synchem
Topological Polar Surface Area )
66.4 A2 AngeneChemical
(TPSA)
XLogP3 0.8 AngeneChemical
Hydrogen Bond Donor Count 2 Ambeed
Hydrogen Bond Acceptor
4 Ambeed
Count
Rotatable Bond Count 1 Ambeed

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 5-Bromo-6-hydroxypicolinic acid are not
readily available in the public domain. However, a synthetic method for the closely related
isomer, 5-Bromo-6-hydroxynicotinic acid, has been documented and is presented here as a
potential methodological reference.

Synthesis of 5-Bromo-6-hydroxynicotinic Acid

A common method for the synthesis of 5-Bromo-6-hydroxynicotinic acid involves the
bromination of 6-hydroxynicotinic acid.

Reaction:
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Caption: Synthesis of 5-Bromo-6-hydroxynicotinic acid.
Experimental Procedure:
e Suspend 6-hydroxynicotinic acid (8 g, 57.6 mmol) in 30 mL of water.
e Cool the suspension in an ice bath.
o Slowly add bromine (4.2 mL, 81.4 mmol) to the cooled suspension.
 After the addition is complete, stir the reaction mixture at room temperature for 24 hours.
o Collect the resulting solid product by filtration.
e Wash the solid with water.

e Dry the product in a vacuum oven at 40°C for 24 hours to yield 5-bromo-6-hydroxynicotinic
acid.

This procedure has been reported to yield a tan solid with a high purity.

Biological Activity and Applications

Currently, there is no publicly available data on the biological activity, signaling pathway
involvement, or specific applications of 5-Bromo-6-hydroxypicolinic acid in drug discovery or
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other research areas. The structural motif of a halogenated hydroxypicolinic acid suggests
potential as a metal chelator or as a scaffold in medicinal chemistry, but this remains
speculative without experimental evidence.

Conclusion

5-Bromo-6-hydroxypicolinic acid is a chemical compound for which detailed technical
information beyond basic physicochemical properties is scarce. While a synthetic route for a
structural isomer is available and may provide guidance for its own synthesis, further research
is required to elucidate its biological properties and potential applications. Researchers
interested in this molecule are encouraged to perform initial screening assays to determine its
biological profile. Due to the lack of experimental data on biological pathways or workflows, the
requested visualizations could not be generated.

« To cite this document: BenchChem. [5-Bromo-6-hydroxypicolinic Acid (CAS: 1214385-51-9):
A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566694#5-bromo-6-hydroxypicolinic-acid-cas-
number-1214385-51-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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